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Compound of Interest

Compound Name: Iroxanadine hydrobromide

Cat. No.: B15572725 Get Quote

For laboratory professionals engaged in drug development, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

Iroxanadine hydrobromide, offering procedural, step-by-step guidance to ensure the well-

being of researchers and the integrity of experimental work.

Chemical and Physical Properties
A summary of the key quantitative data for Iroxanadine hydrobromide is presented below.

Property Value

Molecular Formula C₁₄H₂₁BrN₄O[1]

Molecular Weight 341.25 g/mol [1]

Density 1.49 g/mL at 25 °C (77 °F)

Appearance Clear Liquid

Odor No information available[2]
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Iroxanadine hydrobromide is classified as a hazardous substance with the following primary

concerns:

Corrosive to metals

Causes severe skin burns and eye damage

May cause respiratory irritation

Corrosive to the respiratory tract

Due to these hazards, stringent adherence to personal protective equipment (PPE) protocols is

mandatory.

PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields, or goggles. A face

shield is also recommended.

To prevent contact with the

eyes, which can cause serious

damage.

Skin Protection

Chemical-resistant gloves

(e.g., Natural rubber,

Neoprene rubber, Nitrile

rubber) and protective clothing.

A chemical protective acid-

resistant full-body

encapsulating suit may be

required in some operations.

To prevent skin contact, which

can cause severe burns.

Respiratory Protection

Use only in a well-ventilated

area or in a chemical fume

hood. If engineering controls

are not sufficient, a full-face

respirator with an appropriate

cartridge is recommended.

To prevent inhalation of vapors

or mists, which can cause

respiratory irritation and are

corrosive to the respiratory

tract.
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Experimental Protocol: Safe Handling of
Iroxanadine Hydrobromide
The following step-by-step guide outlines the safe handling procedures for Iroxanadine
hydrobromide from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash fountain are readily available in the immediate work
area.
All handling of Iroxanadine hydrobromide should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.
Before starting work, ensure all necessary PPE is clean, in good condition, and properly
fitted.

2. Donning Personal Protective Equipment (PPE):

Outer Garments: Put on a lab coat or chemical-resistant gown.
Gloves: Don two pairs of chemotherapy-grade gloves.[3]
Eye/Face Protection: Wear safety goggles and a face shield.
Respiratory Protection: If required, ensure your respirator is properly fit-tested.

3. Handling the Compound:

Keep the compound in its original, tightly closed container when not in use.
Avoid breathing vapors or mists.
Avoid contact with skin and eyes.
Do not use metal tools or containers.
After handling, wash hands and face thoroughly.

4. Storage:

Store in a corrosion-resistant container with a resistant inner liner.
Store in a well-ventilated place and keep the container tightly closed.
Store locked up.

5. Spill Management:
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In case of a spill, immediately evacuate the area.
Restrict access to the spill area to trained personnel only.
Ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection.
Absorb the spill with inert material (e.g., sand, vermiculite) and collect it in a suitable, non-
metallic container for disposal.
Do not let the product enter drains.

6. Disposal:

Dispose of contents and container to an approved waste disposal plant.[2]
Contaminated clothing should be washed before reuse.[2]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or doctor.

[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse.

Immediately call a POISON CENTER or doctor.

[2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[2] Ingesting the substance may cause severe

burns of the mouth and throat, and there is a

danger of perforation of the esophagus and

stomach.

Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

Iroxanadine hydrobromide.
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Caption: Workflow for the safe handling of Iroxanadine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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